Cas no 56196-97-5 (Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl-)

Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl- structure
56196-97-5 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl-
CAS No:56196-97-5
MF:C13H12N4O3
MW:272.259382247925
CID:349523
PubChem ID:136227085
Update Time:2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl-
    • 1,3,7-trimethyl-10H-benzo[g]pteridine-2,4,8-trione
    • DTXSID60853554
    • 1,3,7-Trimethylbenzo[g]pteridine-2,4,8(1H,3H,10H)-trione
    • 56196-97-5
    • Inchi: 1S/C13H12N4O3/c1-6-4-7-8(5-9(6)18)15-11-10(14-7)12(19)17(3)13(20)16(11)2/h4-5,18H,1-3H3
    • InChI Key: PRXVLICXHIYAHI-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=NC3C=C(C(C)=CC=3N=2)O)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 272.09106
  • Monoisotopic Mass: 272.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.63
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